Cas no 2567502-75-2 (3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride)

• Product Name: 3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride
• CAS No: 2567502-75-2
• MF: C₁₃H₁₅ClN₂S
• MW: 266.789600610733
• MDL: MFCD32878810
• CID: 5656373
• PubChem ID: 155820396
• Update Time: 2025-10-31

3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27699216
• 3-(1-Benzothiophen-2-ylmethylamino)-2-methylpropanenitrile;hydrochloride
• 3-{[(1-benzothiophen-2-yl)methyl]amino}-2-methylpropanenitrile hydrochloride
• 2567502-75-2
• 3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride

• MDL： MFCD32878810
• Inchi： 1S/C13H14N2S.ClH/c1-10(7-14)8-15-9-12-6-11-4-2-3-5-13(11)16-12;/h2-6,10,15H,8-9H2,1H3;1H
• InChI Key： SRIZUEKTPPFLDU-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2C=C1CNCC(C#N)C

Computed Properties

• Exact Mass: 266.0644474g/mol
• Monoisotopic Mass: 266.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride

3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile Hydrochloride (CAS No. 2567502-75-2): A Comprehensive Overview

3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride (CAS No. 2567502-75-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Benzothiophene Derivative, is a member of the class of compounds known as substituted benzothiophenes, which have shown promise in various biological and pharmacological studies.

The chemical structure of 3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride is characterized by a benzothiophene ring system linked to a substituted propanenitrile moiety through an amino group. The presence of the benzothiophene ring, which is a heterocyclic aromatic compound, imparts significant stability and bioavailability to the molecule. The methyl and cyano groups further enhance its pharmacological properties, making it a promising candidate for drug development.

Recent studies have focused on the biological activities of 3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride. One notable area of research is its potential as an antitumor agent. In vitro studies have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, suggesting its potential as a chemotherapeutic agent.

In addition to its antitumor properties, 3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride has also been investigated for its neuroprotective effects. Preclinical studies in animal models have shown that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the modulation of oxidative stress and inflammation pathways.

The pharmacokinetic profile of 3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride has been extensively studied to assess its suitability for clinical applications. Results from animal studies indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low clearance rate. These properties make it an attractive candidate for further development as an orally administered drug.

Safety and toxicity studies are crucial for any potential drug candidate. Preliminary toxicology assessments have shown that 3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride exhibits low toxicity at therapeutic doses. However, more comprehensive safety evaluations are ongoing to ensure its long-term safety and efficacy in human subjects.

The synthesis of 3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride involves several well-established chemical reactions. The key steps include the formation of the benzothiophene ring system, the introduction of the amino group, and the final substitution with the propanenitrile moiety. These synthetic routes are highly reproducible and scalable, making large-scale production feasible for commercial applications.

In conclusion, 3-{(1-benzothiophen-2-yl)methylamino}-2-methylpropanenitrile hydrochloride (CAS No. 2567502-75-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic profile, and low toxicity make it an attractive candidate for further preclinical and clinical investigations. As research in this area continues to advance, it is likely that this compound will play a significant role in the development of new treatments for various diseases.